Cas no 878421-36-4 (2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid)

2-{1,3,7-Trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid is a structurally unique purine derivative characterized by its imidazopurine core and acetic acid functional group. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of nucleoside analogs or enzyme inhibitors due to its purine-like framework. Its rigid heterocyclic structure may enhance binding affinity in biological systems, while the acetic acid moiety offers versatility for further derivatization. The presence of multiple methyl groups improves metabolic stability, making it a candidate for medicinal chemistry applications. Its well-defined molecular architecture allows for precise modifications, facilitating research in targeted drug design and biochemical studies.

2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid structure

878421-36-4 structure

Product Name:2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid

CAS No:878421-36-4

MF:C₁₂H₁₃N₅O₄

MW:291.262721776962

CID:3082102

Update Time:2025-05-21

2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

- <br>(1,3,7-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydro-imidazo[2,1-f]purin-8-yl)-ace tic acid
- 2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid
- Inchi： 1S/C12H13N5O4/c1-6-4-17-8-9(13-11(17)16(6)5-7(18)19)14(2)12(21)15(3)10(8)20/h4H,5H2,1-3H3,(H,18,19)
- InChI Key： HHFKWEQNRICJBF-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=C3N(CC(=O)O)C(C)=CN32)N(C)C(N1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 2

2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3124-1026-2μmol	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	2μl	$85.5	2023-07-05
Life Chemicals	F3124-1026-5μmol	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	5μl	$94.5	2023-07-05
Life Chemicals	F3124-1026-10μmol	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	10μl	$103.5	2023-07-05
Life Chemicals	F3124-1026-20μmol	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	20μl	$118.5	2023-07-05
Life Chemicals	F3124-1026-1mg	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	1mg	$81.0	2023-07-05
Life Chemicals	F3124-1026-2mg	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	2mg	$88.5	2023-07-05
Life Chemicals	F3124-1026-3mg	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	3mg	$94.5	2023-07-05
Life Chemicals	F3124-1026-4mg	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	4mg	$99.0	2023-07-05
Life Chemicals	F3124-1026-5mg	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	5mg	$103.5	2023-07-05
Life Chemicals	F3124-1026-10mg	2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid	878421-36-4	90%+	10mg	$118.5	2023-07-05

2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid Related Literature

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3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

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4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

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Related Categories

Additional information on 2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid

Compound CAS No 878421-36-4: 2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid

Compound CAS No 878421-36-4, also known as 2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid, is a highly specialized organic compound with significant potential in the field of drug discovery and development. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities.

The imidazo[1,2-g]purine core of this compound is a heterocyclic structure that exhibits remarkable versatility in terms of chemical modification and functionalization. The presence of multiple methyl groups and the dioxo functionality within the purine ring enhances its stability and bioavailability. Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways, particularly in the context of cancer therapy and neurodegenerative diseases.

One of the most intriguing aspects of CAS No 878421-36-4 is its ability to interact with specific protein kinases, which are critical regulators of cellular signaling. This interaction has been shown to inhibit the proliferation of cancer cells in vitro and in vivo models. Furthermore, preliminary studies suggest that this compound may also possess antioxidant properties, making it a potential candidate for combating oxidative stress-associated disorders.

The synthesis of CAS No 878421-36-4 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and continuous flow chemistry to optimize the production process. These methods not only enhance efficiency but also reduce environmental impact compared to traditional batch processes.

In terms of pharmacokinetics, studies have demonstrated that CAS No 878421-36-4 exhibits favorable absorption profiles in preclinical models. Its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. However, further research is required to fully understand its pharmacodynamic properties and long-term safety profile.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No 878421-36-4. These studies have provided valuable insights into its binding affinity with target proteins and have guided the design of more potent analogs with improved therapeutic indices.

The development of CAS No 878421-36-4 as a therapeutic agent is still in its early stages; however, its promising biological activities and unique structural features position it as a compelling candidate for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, CAS No 878421-36-4: 2-{1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1